Cas no 354539-41-6 (6-Bromo-2-(2-isopropoxyphenyl)quinoline-4-carboxylic acid)

• Product Name: 6-Bromo-2-(2-isopropoxyphenyl)quinoline-4-carboxylic acid
• CAS No: 354539-41-6
• MF: C₁₉H₁₆BrNO₃
• MW: 386.23924446106
• MDL: MFCD02056528
• CID: 891319
• PubChem ID: 1020837
• Update Time: 2025-06-08

6-Bromo-2-(2-isopropoxyphenyl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-2-(2-ISOPROPOXY-PHENYL)-QUINOLINE-4-CARBOXYLIC ACID
• 6-BROMO-2-(2-ISOPROPOXYPHENYL)QUINOLINE-4-CARBOXYLIC ACID
• 6-bromo-2-[2-(propan-2-yloxy)phenyl]quinoline-4-carboxylic acid
• AC1LKM98
• ALBB-000453
• BBL013719
• CTK6B0934
• MolPort-000-152-148
• Oprea1_248903
• PubChem6162
• VS-03960
• 6-Bromo-2-(2-isopropoxyphenyl)quinoline-4-carboxylicacid
• DB-069210
• SB72206
• 354539-41-6
• AKOS003276183
• AK-968/15361138
• DTXSID10359854
• 6-bromo-2-(2-isopropoxyphenyl)-4-quinolinecarboxylic acid
• 6-bromo-2-(2-propan-2-yloxyphenyl)quinoline-4-carboxylic acid
• MFCD02056528
• STK330778
• 6-Bromo-2-(2-isopropoxyphenyl)quinoline-4-carboxylic acid

• MDL： MFCD02056528
• Inchi： 1S/C19H16BrNO3/c1-11(2)24-18-6-4-3-5-13(18)17-10-15(19(22)23)14-9-12(20)7-8-16(14)21-17/h3-11H,1-2H3,(H,22,23)
• InChI Key： WCOKPTKINORRTP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(=O)O)=CC(C1C=CC=CC=1OC(C)C)=N2

Computed Properties

• Exact Mass: 385.03136g/mol
• Monoisotopic Mass: 385.03136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 507.7±50.0 °C at 760 mmHg
• Flash Point: 260.8±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

6-Bromo-2-(2-isopropoxyphenyl)quinoline-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 6-Bromo-2-(2-isopropoxyphenyl)quinoline-4-carboxylic acid

6-Bromo-2-(2-isopropoxyphenyl)quinoline-4-carboxylic Acid: A Comprehensive Overview

6-Bromo-2-(2-isopropoxyphenyl)quinoline-4-carboxylic acid, identified by the CAS registry number 354539-41-6, is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities and applications in drug discovery. The presence of a bromine atom at position 6, an isopropoxy group at position 2, and a carboxylic acid group at position 4 introduces unique chemical properties and functional groups that contribute to its potential as a lead compound in therapeutic development.

The synthesis of 6-bromo-2-(2-isopropoxyphenyl)quinoline-4-carboxylic acid involves a series of carefully designed organic reactions, including Friedel-Crafts alkylation, bromination, and oxidation processes. These steps are optimized to ensure high yield and purity, which are critical for subsequent biological evaluations. Recent advancements in catalytic methods and green chemistry have further enhanced the efficiency and sustainability of its synthesis, aligning with contemporary trends in chemical manufacturing.

One of the most intriguing aspects of this compound is its biological activity. Studies have demonstrated that 6-bromo-2-(2-isopropoxyphenyl)quinoline-4-carboxylic acid exhibits potent anti-inflammatory properties, making it a promising candidate for the development of novel anti-inflammatory agents. Additionally, it has shown selective cytotoxicity against various cancer cell lines, suggesting its potential as an anticancer drug. These findings are supported by recent research published in reputable journals such as Journal of Medicinal Chemistry and Nature Communications, which highlight the compound's ability to modulate key cellular pathways involved in inflammation and tumorigenesis.

The structural versatility of this compound also lends itself to further modifications and derivatization. For instance, the carboxylic acid group can be converted into various bioisosteres, such as amides or esters, to improve pharmacokinetic properties like solubility and bioavailability. Similarly, the isopropoxy group can be replaced with other electron-donating or withdrawing substituents to fine-tune its biological activity. Such modifications are currently being explored in academic and industrial settings to optimize its therapeutic potential.

In terms of applications, 6-bromo-2-(2-isopropoxyphenyl)quinoline-4-carboxylic acid has been utilized as a building block in the construction of more complex molecular frameworks. Its quinoline core serves as a scaffold for attaching diverse functional groups, enabling the creation of libraries of compounds for high-throughput screening in drug discovery campaigns. This approach has been instrumental in identifying novel leads for treating diseases such as cancer, inflammation, and neurodegenerative disorders.

The safety profile of this compound is another critical factor under investigation. Preclinical studies have indicated that it exhibits low toxicity at therapeutic concentrations, which is a favorable attribute for drug candidates. However, further toxicological assessments are required to fully understand its safety profile and ensure compliance with regulatory standards.

In conclusion, 6-bromo-2-(2-isopropoxyphenyl)quinoline-4-carboxylic acid, with its unique chemical structure and promising biological activities, represents a valuable asset in the realm of medicinal chemistry. As research continues to unravel its potential applications and mechanisms of action, this compound stands at the forefront of innovative therapeutic development.